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Compound of Interest

Compound Name: Abscisic acid-d6

Cat. No.: B563147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Abscisic acid-d6 (ABA-d6) is the deuterated form of abscisic acid (ABA), a vital plant hormone

involved in various physiological processes, including seed dormancy, germination, and stress

responses.[1][2][3] In research and drug development, ABA-d6 is primarily utilized as an

internal standard for the accurate quantification of natural ABA in biological samples using

mass spectrometry-based techniques like GC-MS or LC-MS.[1][2] The preparation of an

accurate and stable stock solution is a critical first step for ensuring the reliability and

reproducibility of experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of

Abscisic acid-d6 stock solutions.
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble (e.g., 100 mg/mL)

Ultrasonic treatment may be

required to fully dissolve the

compound.[4][5] Use of newly

opened, hygroscopic DMSO is

recommended.[4]

Ethanol Slightly soluble [1][2]

Methanol Slightly soluble [1][2]

Recommended Storage Conditions for Abscisic Acid-d6
Form

Storage
Temperature

Duration Notes

Solid Powder -20°C ≥ 4 years

Protect from light and

moisture.[1][6] Storing

under nitrogen is also

recommended.[4]

In Solvent -80°C 6 months [4][5][6]

In Solvent -20°C 1 month [4][5][6]

Experimental Protocol: Preparation of a 10 mM
Abscisic Acid-d6 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Abscisic acid-d6 in

DMSO.

Materials and Reagents
Abscisic acid-d6 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (amber or covered in foil)
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Pipette and sterile pipette tips

Vortex mixer

Ultrasonic bath

Analytical balance

Procedure
Equilibrate Reagents: Allow the vial of Abscisic acid-d6 and the anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Abscisic acid-d6 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

approximately 2.704 mg of Abscisic acid-d6 (Molecular Weight: ~270.36 g/mol ).[4]

Dissolution:

Add the weighed Abscisic acid-d6 to a clean, dry microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO. For a 10 mM solution with 2.704 mg of

ABA-d6, add 1 mL of DMSO.

Vortex the tube for 30-60 seconds to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve with vortexing, place the

tube in an ultrasonic bath for 5-10 minutes.[5] This will aid in the dissolution of the solid.

Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and

the solution is clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in amber or foil-wrapped microcentrifuge tubes.

[4][5]
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Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[4][5][6] Ensure the tubes are tightly sealed.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/abscisic-acid-d6.html
https://www.glpbio.com/abscisic-acid-d6.html
https://www.invivochem.com/abscisic-acid-d6-abscisic-acid-d6-aba-d6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparing Abscisic Acid-d6 Stock Solution

Preparation

Dissolution

Storage

Equilibrate ABA-d6 and DMSO to Room Temperature

Weigh ABA-d6 Powder

Add DMSO to ABA-d6

Vortex to Mix

Ultrasonicate if Necessary

If not fully dissolved

Aliquot into Single-Use Tubes

If fully dissolved

Store at -20°C or -80°C
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Key Considerations for ABA-d6 Stock Solution

Accurate Weighing
of ABA-d6

Stable and Accurate
Stock Solution

Choice of Appropriate
Solvent (e.g., DMSO)

Complete Dissolution
(Vortexing/Sonication)

Proper Storage
(-20°C or -80°C, Aliquoted)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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